Cas no 1805920-67-5 (4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol
• CAS No: 1805920-67-5
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873444
• Update Time: 2025-08-02

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol

• Inchi： 1S/C8H6F2N2O2/c9-8(10)5-2-12-6(3-13)7(14)4(5)1-11/h2,8,13-14H,3H2
• InChI Key： FVDFCWCLGHLSEJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CO)C(=C1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 0.5
• Topological Polar Surface Area: 77.1

Additional information on 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol

Introduction to 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol (CAS No. 1805920-67-5)

4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol, identified by the CAS number 1805920-67-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmaceutical applications. The unique arrangement of functional groups in this molecule, including a cyano group, a difluoromethyl group, and a hydroxymethyl group, contributes to its distinctive chemical properties and potential therapeutic benefits.

The structural configuration of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol makes it a promising candidate for further investigation in drug discovery and development. The presence of the cyano group at the 4-position and the hydroxymethyl group at the 2-position introduces polar characteristics to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the difluoromethyl group at the 5-position is known to modulate metabolic stability and binding affinity, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a growing interest in exploring novel pyridine derivatives for their potential applications in treating various diseases. The compound 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol has been studied for its potential role in inhibiting key enzymes involved in cancer metabolism. Preliminary research suggests that this molecule may interfere with pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. By targeting these metabolic pathways, the compound could potentially induce apoptosis or hinder tumor growth.

Moreover, the structural features of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol make it an attractive scaffold for designing next-generation antiviral agents. The cyano group can act as a hydrogen bond acceptor, enhancing interactions with viral proteases or polymerases, while the hydroxymethyl and difluoromethyl groups can improve pharmacokinetic properties. Recent studies have highlighted the importance of pyridine derivatives in developing inhibitors against RNA viruses, including those that cause severe respiratory infections. The compound’s ability to mimic natural substrates or bind to critical residues in viral enzymes positions it as a promising lead for further optimization.

The synthesis of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions, fluorination methods, and catalytic hydrogenation are employed to construct the desired molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets the stringent requirements for pharmaceutical applications.

In terms of pharmacological activity, 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol has shown promise in preclinical studies as an anti-inflammatory agent. The hydroxymethyl group can engage with hydrophobic pockets or polar sites on target proteins, while the electron-withdrawing cyano and difluoromethyl groups can fine-tune electronic properties for optimal binding affinity. In vitro assays have demonstrated that this compound can modulate inflammatory cytokine production by inhibiting key signaling pathways such as NF-κB. These findings suggest its potential use in treating chronic inflammatory diseases or autoimmune disorders where NF-κB activation plays a critical role.

The compound’s ability to cross the blood-brain barrier (BBB) is another area of interest in central nervous system (CNS) drug discovery. The balance between lipophilicity and polarizability provided by its functional groups enhances BBB penetration without compromising metabolic stability. This characteristic makes 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol a candidate for developing treatments against neurodegenerative diseases such as Alzheimer’s or Parkinson’s disease, where targeting brain-specific pathways is essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol with various biological targets using molecular docking simulations. These virtual screening approaches have identified potential interactions with enzymes like kinases or proteases involved in cancer progression or inflammation. By integrating experimental data with computational models, scientists can refine lead compounds more rapidly and reduce time-to-market for new therapeutics.

The safety profile of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol is under active investigation through toxicological studies conducted both in vitro and in vivo. Preliminary results indicate that the compound exhibits low toxicity at therapeutic doses when administered orally or intraperitoneally. However, further studies are needed to assess long-term effects and potential side effects associated with repeated exposure. Evaluating parameters such as genotoxicity, carcinogenicity, and reproductive toxicity will be crucial before considering clinical translation.

The industrial production of 4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol requires scalable synthetic routes that are cost-effective and environmentally sustainable. Process optimization efforts focus on minimizing waste generation through green chemistry principles while maintaining high yields and purity standards. Continuous flow chemistry has emerged as an attractive alternative to traditional batch processing due to its efficiency and scalability advantages.

In conclusion,4-Cyano-5-(difluoromethyl)-3-hydroxypyridine-2-methanol (CAS No. 1805920-67-5) represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications span across oncology, antiviral therapy,and anti-inflammatory treatments, making it a valuable asset for medicinal chemists seeking novel drug candidates.* Further exploration into its mechanism of action, pharmacokinetic properties,and clinical efficacy will pave the way for future therapeutic breakthroughs.* As research continues,* this compound exemplifies*the importance*of innovative chemical design*in addressing complex diseases*and improving patient outcomes.*